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Cat. No.: B12373028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BRD4 (Bromodomain-containing protein 4) is a key member of the Bromodomain and Extra-

Terminal domain (BET) family of proteins. As an epigenetic reader, BRD4 plays a crucial role in

regulating gene transcription by recognizing and binding to acetylated lysine residues on

histones.[1] Its involvement in various signaling pathways, including NF-κB, Jagged1/Notch1,

and JAK/STAT3, has implicated it in the progression of numerous diseases, particularly cancer.

[2][3][4] Consequently, BRD4 has emerged as a promising therapeutic target, leading to the

development of small molecule inhibitors.

BRD4 Inhibitor-32, also known as UMB-32, is a potent and selective inhibitor of BRD4.

Accurate and consistent preparation of a stock solution is the first critical step for any in vitro or

in vivo experiment. This document provides a detailed protocol for the preparation, storage,

and handling of a BRD4 Inhibitor-32 (UMB-32) stock solution.

Quantitative Data Summary
For ease of reference and comparison, the key quantitative data for BRD4 Inhibitor-32 (UMB-

32) are summarized in the table below.
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Property Value

Compound Name BRD4 Inhibitor-32 (UMB-32)

Molecular Weight 361.44 g/mol

CAS Number 1635437-39-6

Appearance Solid

Solubility in DMSO 100 mg/mL (276.67 mM)

Binding Affinity (Kd) BRD4: 550 nM

IC50 637 nM

Storage (Powder) -20°C for up to 3 years

Storage (Stock Solution)
-80°C for up to 6 months; -20°C for up to 1

month

BRD4 Signaling Pathway
BRD4 acts as a scaffold protein that recruits transcriptional machinery to specific gene

promoters and enhancers, thereby regulating the expression of genes involved in cell

proliferation, differentiation, and inflammation. The diagram below illustrates a simplified

representation of BRD4's role in transcriptional activation.
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Simplified BRD4 Signaling Pathway
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Caption: Role of BRD4 in transcriptional activation and its inhibition.

Experimental Protocols
Materials and Equipment

BRD4 Inhibitor-32 (UMB-32) powder

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile pipette tips

Calibrated micropipettes
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Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Stock Solution Preparation Workflow
The following diagram outlines the workflow for preparing the BRD4 Inhibitor-32 stock

solution.

Workflow for Preparing BRD4 Inhibitor-32 Stock Solution
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Caption: Step-by-step workflow for stock solution preparation.

Step-by-Step Protocol for a 10 mM Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of BRD4 Inhibitor-32 (UMB-

32).

Preparation: Before opening, briefly centrifuge the vial of BRD4 Inhibitor-32 powder to

ensure all the powder is at the bottom of the vial.

Weighing: Carefully weigh out the desired amount of the inhibitor using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution:

Molecular Weight (MW) = 361.44 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW = 0.01 mol/L x 0.001 L x 361.44 g/mol = 0.0036144 g = 3.61 mg

Dissolving: Add the calculated volume of anhydrous DMSO to the vial containing the

weighed inhibitor. In this example, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) can be used to aid dissolution if

necessary, but is often not required given its high solubility in DMSO.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -80°C for

long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).

Working Solution Preparation
To prepare a working solution for cell-based assays, dilute the stock solution in the appropriate

cell culture medium. It is crucial to ensure that the final concentration of DMSO in the culture

medium is non-toxic to the cells, typically below 0.5%.

Example: To prepare a 10 µM working solution in 1 mL of cell culture medium:

Use the formula: C1V1 = C2V2

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12373028?utm_src=pdf-body
https://www.benchchem.com/product/b12373028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


C1 (Stock Concentration) = 10 mM = 10,000 µM

C2 (Final Concentration) = 10 µM

V2 (Final Volume) = 1 mL = 1000 µL

Calculate V1 (Volume of Stock): V1 = (C2 x V2) / C1 = (10 µM x 1000 µL) / 10,000 µM = 1 µL

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. The final DMSO

concentration will be 0.1%.

Safety and Handling
BRD4 Inhibitor-32 (UMB-32) is a chemical compound intended for laboratory research use

only. Standard laboratory safety precautions should be followed.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling the compound.

Handling: Avoid inhalation of the powder and contact with skin and eyes.[1] In case of

contact, rinse the affected area thoroughly with water.

First Aid:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[1]

In Case of Skin Contact: Wash with plenty of water.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

Disposal: Dispose of the compound and its container in accordance with local, regional, and

national regulations. Avoid release to the environment.[1]

By following these guidelines, researchers can ensure the safe and effective use of BRD4
Inhibitor-32 in their experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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